(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol

• IUPAC Name: (2S)-2-(5-fluoro-2-methoxyphenyl)propan-1-ol
• InChI: InChI=1S/C10H13FO2/c1-7(6-12)9-5-8(11)3-4-10(9)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m1/s1
• InChI Key: QIOQEXJUFAPKKT-SSDOTTSWSA-N
• Canonical SMILES: CC(CO)C1=C(C=CC(=C1)F)OC
• Isomeric SMILES: C[C@H](CO)C1=C(C=CC(=C1)F)OC
• Molecular Formula: C10H13FO2
• Molecular Weight: 184.21 g/mol

Description

(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol, also known as FMPP, is a chemical compound that belongs to the family of phenylpropanoids. It is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol is not fully understood. However, studies have shown that it acts by modulating the activity of various signaling pathways in cells. It has been shown to inhibit the activity of the NF-κB pathway, which plays a crucial role in inflammation and cancer development. (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has also been shown to modulate the activity of TRPV1 receptors, which are involved in pain perception.
Biochemical and Physiological Effects:
(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. Additionally, (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has been shown to induce apoptosis in cancer cells by activating caspase enzymes. It has also been shown to modulate the activity of pain receptors, leading to analgesic effects.

Advantages and Limitations for Lab Experiments

(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using commercially available starting materials. Additionally, it has been shown to have potent anti-inflammatory, antitumor, and analgesic effects, making it a promising compound for therapeutic applications. However, (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol also has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, its long-term effects and potential side effects are not yet known.

Future Directions

There are several future directions for research on (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol. One area of research could focus on elucidating the mechanism of action of (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol. This could involve studying the signaling pathways that are modulated by (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol and identifying the specific targets of the compound. Another area of research could focus on developing (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol derivatives with improved pharmacological properties. Finally, more studies are needed to evaluate the safety and efficacy of (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol in preclinical and clinical settings.
Conclusion:
In conclusion, (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to have anti-inflammatory, antitumor, and analgesic effects, making it a promising compound for therapeutic applications. However, more research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in preclinical and clinical settings.

Synthesis Methods

(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol can be synthesized through a multistep process starting from commercially available starting materials. The synthesis method involves the reaction of 5-fluoro-2-methoxybenzaldehyde with propanal in the presence of a catalyst to form the intermediate 2-(5-Fluoro-2-methoxyphenyl)propanal. This intermediate is then reduced to (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol using a reducing agent such as sodium borohydride. The final product can be purified using standard chromatographic techniques.

Scientific Research Applications

(2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has been studied for its potential therapeutic applications in various areas such as cancer, inflammation, and pain management. Studies have shown that (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol exhibits anti-inflammatory properties by inhibiting the production of inflammatory cytokines. It has also been shown to have antitumor activity by inducing apoptosis in cancer cells. Additionally, (2S)-2-(5-Fluoro-2-methoxyphenyl)propan-1-ol has been shown to have analgesic effects by modulating the activity of pain receptors.